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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct data exists for the specific use of 4-Hydroxy-2-methylbenzoic acid
as a cosmetic preservative. Much of the available information pertains to the structurally related
p-hydroxybenzoic acid and its esters (parabens). The following application notes and protocols
are based on general principles of cosmetic preservation and data from these related
compounds, intended to guide research and development.

Application Notes
Introduction

4-Hydroxy-2-methylbenzoic acid, also known as 4-hydroxy-o-toluic acid, is a derivative of
benzoic acid. While its parent compound, 4-hydroxybenzoic acid, and its esters (parabens) are
widely utilized as preservatives in cosmetics, the specific application of the 2-methyl isomer is
less documented.[1][2][3] Phenolic compounds, including hydroxybenzoic acids, are known for
their antimicrobial properties, making them candidates for cosmetic preservation.[4][5] The
primary function of a preservative system in cosmetics is to protect the product from microbial
spoilage and to ensure consumer safety.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy-2-methylbenzoic acid is
provided in the table below.
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Property Value Reference
Chemical Formula CsHsOs3 [6]
Molecular Weight 152.15 g/mol [6]

White to light yellow/orange
Appearance [6]
powder or crystal

Melting Point 177-181 °C

CAS Number 578-39-2 [6]

Antimicrobial Activity and Mechanism of Action

The antimicrobial efficacy of hydroxybenzoic acid derivatives generally increases with the
length of the alkyl chain of their esters. While specific minimum inhibitory concentration (MIC)
data for 4-Hydroxy-2-methylbenzoic acid against common cosmetic spoilage organisms is
not readily available in the reviewed literature, the activity of the related 4-hydroxybenzoic acid
has been documented. For instance, 4-hydroxybenzoic acid has shown inhibitory effects
against various bacteria.

The proposed mechanism of antimicrobial action for parabens, which are esters of 4-
hydroxybenzoic acid, involves altering the permeability of the cell membrane, inhibiting DNA
and RNA synthesis, and interfering with critical enzyme activities.[7] It is plausible that 4-
Hydroxy-2-methylbenzoic acid shares a similar mechanism of action, though this would
require experimental verification.

Table 1: Antimicrobial Activity of the Related Compound 4-Hydroxybenzoic Acid
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Microorganism Test Type Concentration  Effect Reference
Gram-positive 50% inhibition of

) IC50 160 pg/mL [8]
bacteria growth
Pseudomonas 50% inhibition of

_ IC50 160 pg/mL [8]
aeruginosa growth
Plant pathogenic 100 - 1,000 50% inhibition of

_ IC50 [8]
bacteria pg/mL growth
Saccharomyces <25% inhibition

o IC25 >1,500 pg/mL [8]
cerevisiae of growth

. . <25% inhibition
Candida albicans  1C25 >1,500 pg/mL [8]
of growth

Note: This data is for the related compound 4-hydroxybenzoic acid and should be used as a
preliminary reference only.

Application in Cosmetic Formulations

The use of preservatives is crucial in aqueous-based cosmetic products to prevent microbial
growth.[2] While specific use concentrations for 4-Hydroxy-2-methylbenzoic acid are not
established, the use levels of the related methyl salicylate in leave-on products are reported to
be between 0.0000013-1% and up to 0.23% in rinse-off products.[9] For parabens, the total
combined concentration in a formulation generally does not exceed 0.8%.[10] Any new
preservative, including 4-Hydroxy-2-methylbenzoic acid, would need to undergo rigorous
efficacy and safety testing to determine its optimal concentration.

Safety and Regulatory Status

The safety of 4-Hydroxy-2-methylbenzoic acid for cosmetic use has not been extensively
reviewed by regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert Panel.
However, the CIR has assessed a wide range of alkyl benzoates and found them to be safe in
the present practices of use and concentration.[11] For the related 4-hydroxybenzoic acid, it is
considered to have low acute oral toxicity, be slightly irritating to the skin, and a mild skin
sensitizer.[12] It is also noted to be a moderate to severe eye irritant.[12] A comprehensive

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://cosmileeurope.eu/inci/detail/102/4-hydroxybenzoic-acid/
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/2024-04/EVA00136%20-%20Draft%20Evaluation%20Statement%20-%2015%20April%202024.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzoic-Acid
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23283706/
https://hpvchemicals.oecd.org/ui/handler.axd?id=D8B1CCDF-DFA2-4B6E-A6F6-1B1EF7EF9F9F
https://hpvchemicals.oecd.org/ui/handler.axd?id=D8B1CCDF-DFA2-4B6E-A6F6-1B1EF7EF9F9F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

safety assessment, including skin irritation, sensitization, and eye irritation studies, would be
mandatory before incorporating 4-Hydroxy-2-methylbenzoic acid into cosmetic products.

Experimental Protocols

The following protocols are based on standardized methods for evaluating the efficacy of
cosmetic preservatives.

Preservative Efficacy Testing (Challenge Test) - Based
on ISO 11930

The challenge test is a critical procedure to evaluate the effectiveness of a preservative system
in a cosmetic formulation.[13] The ISO 11930 standard provides a reference method for this
purpose.

Objective: To assess the ability of a cosmetic formulation containing 4-Hydroxy-2-
methylbenzoic acid to resist microbial contamination.

Materials:
o Test product formulation with 4-Hydroxy-2-methylbenzoic acid at various concentrations.
» Control product formulation without any preservative.

» Standard challenge microorganisms (or equivalent strains):

[¢]

Pseudomonas aeruginosa (e.g., ATCC 9027)

[¢]

Staphylococcus aureus (e.g., ATCC 6538)

[e]

Escherichia coli (e.g., ATCC 8739)

o

Candida albicans (e.g., ATCC 10231)

[¢]

Aspergillus brasiliensis (e.g., ATCC 16404)

» Sterile containers for product samples.
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o Culture media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).
e Incubators.

« Sterile diluents and neutralization solutions.

Procedure:

e Preparation of Inoculum: Culture the challenge microorganisms to achieve a specific
concentration (typically 107 to 108 CFU/mL for bacteria and 106 to 107 CFU/mL for fungi).

 Inoculation: Inoculate separate samples of the test and control products with a small volume
of each microbial suspension to achieve a final concentration of approximately 10° to 10°
CFU/g or mL for bacteria and 104 to 10> CFU/g or mL for fungi.

 Incubation: Store the inoculated samples at a controlled temperature (e.g., 20-25°C) in the
dark for 28 days.

o Sampling and Enumeration: At specified time points (e.g., 7, 14, and 28 days), withdraw an
aliquot from each sample. Perform serial dilutions and plate on appropriate culture media to
determine the number of viable microorganisms.

o Evaluation: Compare the microbial counts at each time point to the initial inoculum level. The
preservative is considered effective if there is a significant reduction in the microbial
population according to the criteria outlined in ISO 11930.

Table 2: Example of ISO 11930 Acceptance Criteria for Preservative Efficacy

. . Log Reduction at Log Reduction at Log Reduction at
Microorganism

Day 7 Day 14 Day 28
P. aeruginosa, S. i .
) >3 No increase No increase
aureus, E. coli
C. albicans, A. ) )
=1 No increase No increase

brasiliensis
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Note: "No increase" is defined as not more than a 0.5 log unit increase from the previous
measurement.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth
of a microorganism.[14][15]

Objective: To determine the MIC of 4-Hydroxy-2-methylbenzoic acid against relevant
microorganisms.

Procedure (Broth Microdilution Method):

Prepare a stock solution of 4-Hydroxy-2-methylbenzoic acid in a suitable solvent.

 In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable
broth medium.

e Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10> CFU/mL).

e Add the microbial inoculum to each well. Include a positive control (broth + inoculum) and a
negative control (broth only).

 Incubate the plate at an appropriate temperature and duration for the specific
microorganism.

e The MIC is the lowest concentration of 4-Hydroxy-2-methylbenzoic acid in which no visible
growth is observed.

Visualizations
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Caption: Workflow for Preservative Efficacy Testing (Challenge Test).
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 4-Hydroxy-2-
methylbenzoic Acid as a Cosmetic Preservative]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1294965#use-of-4-hydroxy-2-
methylbenzoic-acid-as-a-cosmetic-preservative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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